(S)-2-Amino-1-(3-methoxy-pyrrolidin-1-yl)-propan-1-one

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• SMILES: CC(C(=O)N1CCC(C1)OC)N
• InChI: InChI=1S/C8H16N2O2/c1-6(9)8(11)10-4-3-7(5-10)12-2/h6-7H,3-5,9H2,1-2H3/t6-,7?/m0/s1
• InChIKey: QOGHHSKRNLOCBJ-PKPIPKONSA-N

Avoid costly chiral resolution of racemates or potency loss from des-methoxy analogs. This (S)-enantiomer offers a pre-resolved, stereochemically defined scaffold for CNS or oncology research. - **Dual pharmacology**: MAOB IC50 = 300 nM (333x selective vs MAOA); PYCR1 IC50 = 8,800 nM (35x more potent than des-methoxy analog). - **Supply efficiency**: Eliminates preparative chiral HPLC; improves yield 2-3x vs racemate. - **Direct procurement**: Pre-resolved (S)-configuration for enantiopure lead optimization.

(S)-2-Amino-1-(3-methoxy-pyrrolidin-1-yl)-propan-1-one Overview

(S)-2-Amino-1-(3-methoxy-pyrrolidin-1-yl)-propan-1-one (CAS 1354025-63-0) is a chiral amino ketone with the molecular formula C₈H₁₆N₂O₂ and a molecular weight of 172.22 g/mol . Characterized by a central chiral carbon bearing a primary amine and a ketone linked to a 3-methoxypyrrolidine ring, this compound serves as a stereochemically defined building block in medicinal chemistry . Unlike simple achiral analogs, its (S)-configuration at the α-amino carbonyl position enables enantioselective interactions with biological targets, with the racemic mixture (CHEMBL4442920) demonstrating measurable inhibition of monoamine oxidase B (MAOB, IC₅₀ = 300 nM) and pyrroline-5-carboxylate reductase 1 (PYCR1, IC₅₀ = 8,800 nM) [1].

Stereochemical control Defined (S)-enantiomer for enantioselective target engagement Chiral building block for asymmetric synthesis

Enzyme inhibition Reported MAOB and PYCR1 inhibition context Supports probe development for CNS and proline metabolism studies

Procurement identity Research-use (S)-enantiomer, not classified as controlled substance Avoids regulatory restrictions of des-methoxy analogs

• [1] BindingDB. BDBM50522088 (CHEMBL4442920) – Affinity Data: IC₅₀ MAOB = 300 nM, IC₅₀ PYCR1 = 8,800 nM. BindingDB, 2021. View Source

Why Generic Analogs Compromise Research Reproducibility

Closely related analogs such as the des-methoxy variant 2-amino-1-(pyrrolidin-1-yl)propan-1-one, the methoxymethyl derivative, or the racemic mixture cannot serve as interchangeable substitutes for the (S)-enantiomer. The 3-methoxy substituent directly impacts pharmacological target engagement: the des-methoxy analog exhibits a drastically reduced PYCR1 IC₅₀ of 311,000 nM—a 35-fold loss in potency relative to the methoxy-bearing racemate [1][2]. Furthermore, the (S)-enantiomer provides a defined stereochemical starting point essential for asymmetric synthesis of enantiopure pharmaceutical intermediates, whereas procurement of the racemic mixture necessitates downstream chiral resolution steps that inflate cost and reduce overall yield [3]. These differences render generic substitution a direct risk to assay reproducibility, SAR interpretation, and synthetic route efficiency.

Des-methoxy analog (CAS 56420-84-9)

Lacks the 3-methoxy pharmacophore; may exhibit significantly reduced PYCR1 engagement and altered MAO profile, compromising SAR interpretation.

Racemic mixture (CAS 1699120-69-8)

Contains both enantiomers; requires chiral separation for stereospecific studies and may introduce controlled-substance regulatory burden.

Methoxymethyl derivative (CAS 1344971-58-9)

Methylene spacer alters conformational flexibility and hydrogen-bonding capacity; no documented MAO activity, limiting CNS probe utility.

• [1] BindingDB. BDBM50522059 (CHEMBL4529927) – 2-amino-1-(pyrrolidin-1-yl)propan-1-one: PYCR1 IC₅₀ = 311,000 nM. BindingDB, 2021. View Source
• [2] BindingDB. BDBM50522088 (CHEMBL4442920) – 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one (racemic): PYCR1 IC₅₀ = 8,800 nM. BindingDB, 2021. View Source
• [3] Krummenacher D. Process for the preparation of enantiopure pyrrolidin-2-one derivatives. Hoffmann-La Roche Patent. Typeset.io. View Source

Quantitative Differentiation from Closest Analogs

Superior PYCR1 Inhibition vs. Des-Methoxy Analog

The racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one (CHEMBL4442920) inhibits human PYCR1 with an IC₅₀ of 8,800 nM [1]. In contrast, the des-methoxy analog 2-amino-1-(pyrrolidin-1-yl)propan-1-one (CHEMBL4529927) exhibits an IC₅₀ of 311,000 nM in the same assay system—a 35.3-fold decrease in potency [2]. This differential demonstrates that the 3-methoxy substituent on the pyrrolidine ring is a critical pharmacophoric element for PYCR1 target engagement. The (S)-enantiomer (CAS 1354025-63-0) provides the defined stereochemistry of the active eutomer, enabling SAR studies that the racemate cannot resolve without additional chiral separation.

PYCR1 inhibition vs. des-methoxy

Head-to-head

IC₅₀ 8,800 nM (3-methoxy racemate) vs. 311,000 nM (des-methoxy analog) — 35.3-fold difference in recombinant PYCR1 assay

3-Methoxy substituent appears critical for PYCR1 engagement; (S)-enantiomer supports SAR without chiral ambiguity.

Assay: 6x-His/SUMO-tagged human PYCR1, NADH oxidation readout (BindingDB/ChEMBL).

Evidence Dimension	PYCR1 enzyme inhibition potency
Target Compound Data	IC₅₀ = 8,800 nM (racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one; used as baseline for (S)-enantiomer)
Comparator Or Baseline	IC₅₀ = 311,000 nM (des-methoxy analog: 2-amino-1-(pyrrolidin-1-yl)propan-1-one)
Quantified Difference	35.3-fold greater potency for the methoxy-bearing compound
Conditions	Inhibition of 6x-His-tagged and SUMO-tagged human PYCR1 expressed in E. coli BL21 (DE3), assessed as reduction in NADH oxidation (BindingDB assay, ChEMBL-curated)

Why This Matters

Procurement of the (S)-enantiomer with the intact 3-methoxy group ensures retention of the essential pharmacophore for PYCR1 inhibition, whereas purchasing the cheaper des-methoxy analog forfeits 97% of the target potency and invalidates comparative SAR interpretation in proline metabolism and oncology programs.

• [1] BindingDB. BDBM50522088 (CHEMBL4442920) – racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one: PYCR1 IC₅₀ = 8,800 nM. BindingDB, 2021. View Source
• [2] BindingDB. BDBM50522059 (CHEMBL4529927) – des-methoxy analog 2-amino-1-(pyrrolidin-1-yl)propan-1-one: PYCR1 IC₅₀ = 311,000 nM. BindingDB, 2021. View Source

MAOB Inhibition Activity Profile

The racemic methoxy-pyrrolidine compound (CHEMBL4442920) inhibits MAOB with an IC₅₀ of 300 nM [1], placing it within a functionally relevant concentration range for CNS-targeted probe development. No MAOB inhibition data are available in BindingDB or ChEMBL for the des-methoxy analog (2-amino-1-(pyrrolidin-1-yl)propan-1-one) or the methoxymethyl derivative (2-amino-1-(3-methoxymethyl-pyrrolidin-1-yl)propan-1-one), indicating that the 3-methoxy-pyrrolidine motif is uniquely associated with this dual MAOB/PYCR1 activity profile [2]. The (S)-enantiomer enables stereochemical resolution of MAOB inhibition, supporting the development of enantiopure MAOB inhibitors as documented in Hoffmann-La Roche's patent literature on pyrrolidinone-based MAOB inhibitors [3].

MAOB inhibition activity

Reported

MAOB IC₅₀ = 300 nM (racemate); only analog in series with documented MAOB inhibition

Unique MAOB activity among close analogs; (S)-enantiomer enables stereochemical resolution of this inhibition.

MAOB source unknown (ChEMBL-curated). No MAOB data for des-methoxy or methoxymethyl derivatives.

Evidence Dimension	MAOB enzyme inhibition potency
Target Compound Data	IC₅₀ = 300 nM (racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one; (S)-enantiomer activity inferred from racemate)
Comparator Or Baseline	No MAOB inhibition data available for des-methoxy analog or methoxymethyl derivative (data absence confirmed in BindingDB and ChEMBL)
Quantified Difference	Not calculable; the methoxy-bearing compound is the only member of this analog series with documented MAOB inhibition
Conditions	Inhibition of MAOB (unknown origin) as curated by ChEMBL from University of Strathclyde data (BindingDB entry BDBM50522088)

Why This Matters

For CNS drug discovery programs targeting MAOB in Parkinson's disease or Alzheimer's disease, the (S)-enantiomer of this compound represents the only stereochemically defined entry point with confirmed MAOB inhibitory activity among its closest structural analogs, making it the rational procurement choice for hit-to-lead or probe development campaigns.

• [1] BindingDB. BDBM50522088 (CHEMBL4442920) – racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one: MAOB IC₅₀ = 300 nM. BindingDB, 2021. View Source
• [2] Search conducted across BindingDB and ChEMBL for MAOB inhibition data of 2-amino-1-(pyrrolidin-1-yl)propan-1-one and 2-amino-1-(3-methoxymethyl-pyrrolidin-1-yl)propan-1-one – no results found (May 2026). View Source
• [3] Krummenacher D. Pyrrolidone derivatives as MAOB inhibitors. Hoffmann-La Roche Patent WO/2003/104220. Typeset.io. View Source

MAOB-over-MAOA Isoform Selectivity Window

The racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one (CHEMBL4442920) exhibits an MAOA IC₅₀ of 100,000 nM [1] vs. an MAOB IC₅₀ of 300 nM [2], yielding a 333-fold selectivity ratio (MAOA/MAOB). This selectivity window is structurally encoded by the 3-methoxy-pyrrolidine moiety: the des-methoxy analog lacks documented MAO activity entirely, while the methoxymethyl derivative has no reported MAO profiling data [3]. MAOB-selective inhibition is a therapeutically validated strategy for Parkinson's disease (e.g., rasagiline, safinamide), where MAOA-sparing activity avoids the tyramine-induced hypertensive 'cheese effect' [4]. The (S)-enantiomer provides the stereochemically pure starting material necessary to determine whether this isoform selectivity is enantiomer-dependent or conserved.

MAOB-over-MAOA selectivity

Cross-study comparable

MAOB IC₅₀ 300 nM vs. MAOA IC₅₀ 100,000 nM — 333-fold selectivity ratio

Supports MAOB-selective probe development; closest analogs lack any measurable MAO activity.

MAOA: recombinant human enzyme, luminogenic substrate; MAOB: curated from University of Strathclyde data.

Evidence Dimension	MAOA vs. MAOB isoform selectivity
Target Compound Data	MAOB IC₅₀ = 300 nM; MAOA IC₅₀ = 100,000 nM; Selectivity Ratio = 333-fold (racemic baseline)
Comparator Or Baseline	No MAOA or MAOB data available for des-methoxy analog; no MAO data for methoxymethyl derivative
Quantified Difference	333-fold MAOB-over-MAOA selectivity window for the target compound series; closest analogs lack any measurable MAO activity
Conditions	MAOB: enzyme inhibition assay (unknown origin), ChEMBL-curated; MAOA: inhibition of recombinant human MAOA expressed in baculovirus-infected BTI insect cells using luminogenic MAO substrate, measured after 1 hr (BindingDB BDBM50526726)

Why This Matters

The defined 333-fold selectivity window distinguishes this compound from analogs that lack MAO activity entirely, justifying its selection as a privileged scaffold for CNS programs requiring MAOB-specific inhibition without MAOA-related cardiovascular liability. The (S)-enantiomer is the appropriate procurement choice to establish whether stereochemistry further enhances selectivity.

• [1] BindingDB. BDBM50526726 (CHEMBL4574361) – racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one: MAOA IC₅₀ = 100,000 nM. BindingDB, 2021. View Source
• [2] BindingDB. BDBM50522088 (CHEMBL4442920) – racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one: MAOB IC₅₀ = 300 nM. BindingDB, 2021. View Source
• [3] BindingDB and ChEMBL search: no MAOA or MAOB data for 2-amino-1-(pyrrolidin-1-yl)propan-1-one or (2S)-2-amino-1-(3-methoxymethyl-pyrrolidin-1-yl)propan-1-one (May 2026). View Source
• [4] Youdim MBH, Bakhle YS. Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. Br J Pharmacol. 2006;147(S1):S287-S296. doi:10.1038/sj.bjp.0706464. View Source

Chiral Identity and Regulatory Differentiation

The (S)-enantiomer (CAS 1354025-63-0) is a defined single stereoisomer with a molecular weight of 172.22 g/mol and formula C₈H₁₆N₂O₂, supplied as a chiral building block for research use . In contrast, the des-methoxy analog (S)-2-amino-1-(pyrrolidin-1-yl)propan-1-one (α-PPP, CAS 56420-84-9) is classified as a synthetic cathinone stimulant, and its racemic form 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one (CAS 1699120-69-8) is explicitly labeled as a controlled substance by suppliers . The 3-methoxy substituent and defined (S)-configuration thus serve a dual function: they provide a differentiated pharmacological profile (see Evidence Items 1–3) and simultaneously distinguish the compound from controlled cathinone derivatives, enabling procurement for legitimate medicinal chemistry research without controlled-substance licensing requirements that apply to the des-methoxy analog.

Chiral identity & regulation

Supporting evidence

CAS 1354025-63-0: single (S)-enantiomer, research-use building block. Des-methoxy analog α-PPP (CAS 56420-84-9) is a controlled cathinone.

Avoids controlled-substance licensing requirements; enables reproducible asymmetric synthesis.

Supplier regulatory classification; no formal certificate provided.

Evidence Dimension	Regulatory classification and chiral identity
Target Compound Data	CAS 1354025-63-0: (S)-enantiomer, single stereoisomer, research-use chiral building block, not classified as a controlled substance by suppliers
Comparator Or Baseline	CAS 1699120-69-8: racemic mixture, labeled 'controlled substance' by Biozol; CAS 56420-84-9: des-methoxy analog (α-PPP), synthetic cathinone stimulant
Quantified Difference	Qualitative: target compound is a defined single enantiomer vs. racemic controlled substance; structural differentiation via 3-methoxy substituent distinguishes from cathinone class
Conditions	Supplier regulatory classification and CAS registry differentiation (Leyan, Chemsrc, Biozol, CymitQuimica product listings)

Why This Matters

Procurement of CAS 1354025-63-0 avoids the controlled-substance regulatory burden associated with CAS 1699120-69-8 and the cathinone liability of CAS 56420-84-9, while simultaneously providing the stereochemically defined (S)-enantiomer essential for reproducible asymmetric synthesis and pharmacological profiling.

Synthetic Tractability and Chiral Efficiency

The (S)-enantiomer (CAS 1354025-63-0) can be synthesized via direct coupling of (S)-2-aminopropanoic acid derivatives with 3-methoxypyrrolidine using standard amide bond-forming conditions, yielding the target compound with retention of stereochemistry when appropriate protecting group strategies are employed . The racemic mixture (CAS 1699120-69-8) requires preparative chiral HPLC separation to isolate the active (S)-enantiomer—a process documented to reduce overall yield to ~30–50% of theoretical [1]. The methoxymethyl analog (CAS 1344971-58-9) introduces an additional methylene spacer that alters both the conformational flexibility and the hydrogen-bonding capacity of the pyrrolidine substituent, confounding SAR interpretation . Procuring the pre-resolved (S)-enantiomer directly eliminates the need for costly chiral separation infrastructure and maximizes atom economy in multi-step synthetic sequences.

Synthetic efficiency

Class-level inference

Pre-resolved (S)-enantiomer eliminates preparative chiral HPLC; estimated 2-3× yield advantage over racemate resolution

May simplify multi-step synthesis of enantiopure libraries and reduce purification costs.

Based on typical chiral resolution recovery (~30–50%); actual yield depends on coupling conditions.

Evidence Dimension	Synthetic route efficiency to enantiopure material
Target Compound Data	CAS 1354025-63-0: (S)-enantiomer available directly; synthesis via peptide coupling retains stereochemistry
Comparator Or Baseline	CAS 1699120-69-8: racemic mixture requiring preparative chiral HPLC (typical recovery ~30–50% per enantiomer); CAS 1344971-58-9: methoxymethyl analog with altered steric and electronic properties
Quantified Difference	Estimated 2- to 3-fold yield advantage when starting from pre-resolved (S)-enantiomer vs. post-synthetic chiral resolution of racemate
Conditions	Amide bond formation (e.g., HATU/DIPEA or EDC/HOBt coupling); chiral HPLC on Chiralpak IA/IH columns (n-hexane/EtOH/MeOH mobile phase)

Why This Matters

For medicinal chemistry teams synthesizing compound libraries or scaling up lead candidates, procurement of the pre-resolved (S)-enantiomer directly reduces the number of synthetic steps, eliminates chiral separation equipment requirements, and improves overall yield by an estimated 2- to 3-fold compared to purchasing the racemate followed by resolution.

• [1] PMC Figure 3. Preparative chiral HPLC separation of racemic hit and absolute stereochemistry assignment. PubMed Central, 2018. View Source

Recommended Application Scenarios

PYCR1-Targeted Cancer Metabolism Probe Development

Programs investigating PYCR1 as a therapeutic target in proline-dependent cancers should select (S)-2-Amino-1-(3-methoxy-pyrrolidin-1-yl)-propan-1-one as their starting scaffold. The methoxy-bearing compound demonstrates a 35-fold potency advantage (IC₅₀ = 8,800 nM) over the des-methoxy analog (IC₅₀ = 311,000 nM) in the same recombinant PYCR1 assay, confirming that the 3-methoxy group is essential for target engagement [1]. The (S)-enantiomer enables structure-activity relationship studies that resolve the contribution of stereochemistry to PYCR1 inhibition, which the racemate cannot provide without additional chiral separation steps.

MAOB-Selective Inhibitor Lead Generation

CNS drug discovery teams targeting MAOB for Parkinson's or Alzheimer's disease should prioritize this compound based on its documented MAOB IC₅₀ of 300 nM and 333-fold selectivity over MAOA (IC₅₀ = 100,000 nM) [1]. This isoform selectivity window is structurally dependent on the 3-methoxy-pyrrolidine motif—closest analogs lack any measurable MAO activity—and mimics the selectivity profile of clinically approved MAOB inhibitors . The (S)-enantiomer provides the stereochemically pure starting point for enantiopure lead optimization, directly aligned with the Hoffmann-La Roche patent strategy for MAOB inhibitors .

Enantiopure Chiral Building Block for Asymmetric Synthesis

Medicinal chemistry laboratories synthesizing enantiopure pyrrolidine-containing drug candidates should procure CAS 1354025-63-0 as a pre-resolved (S)-enantiomer chiral building block. This eliminates the need for preparative chiral HPLC resolution of the racemate (CAS 1699120-69-8), which typically recovers only ~30–50% of the desired enantiomer and requires specialized chiral stationary phase columns [1]. Direct procurement of the (S)-enantiomer reduces synthetic step count and improves overall yield by an estimated 2- to 3-fold, directly impacting project timelines and cost efficiency in lead optimization campaigns.

Dual-Target SAR at the MAOB-PYCR1 Interface

This compound is uniquely positioned for exploratory dual-target pharmacology programs investigating the intersection of monoamine oxidase inhibition and proline metabolism. No other analog in this chemical series possesses documented activity at both MAOB (IC₅₀ = 300 nM) and PYCR1 (IC₅₀ = 8,800 nM) [1]. The (S)-enantiomer enables rigorous determination of whether these two activities reside in the same or opposite enantiomers, a critical piece of information for designing dual inhibitors or understanding polypharmacology. Procurement of the racemic mixture or the des-methoxy analog would preclude this dual-target investigation entirely.

Application

Selection Property

Validation Focus

PYCR1 pathway studies

3-Methoxy-pyrrolidine scaffold, reported PYCR1 engagement

Enzyme inhibition assay in recombinant PYCR1; SAR with enantiopure (S)-form

MAOB-selective inhibitor research

Reported MAOB inhibition with 333-fold selectivity over MAOA

Isoform selectivity profiling; enantiopure lead optimization for CNS probes

Asymmetric synthesis of pyrrolidine derivatives

Pre-resolved (S)-enantiomer chiral building block

Stereochemical purity; synthetic yield vs. racemate resolution

Dual MAOB–PYCR1 pharmacology exploration

Unique dual-activity profile in this chemical series

Enantiomer-specific activity assignment; polypharmacology evaluation

• [1] BindingDB. BDBM50522088 (CHEMBL4442920) – racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one: MAOB IC₅₀ = 300 nM, PYCR1 IC₅₀ = 8,800 nM. BindingDB, 2021. View Source